Cas no 64289-70-9 (2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]-)

• Product Name: 2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]-
• CAS No: 64289-70-9
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• CID: 1675611
• Update Time: 2024-08-30

2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]-

• Inchi： 1S/C13H10O4S/c14-12(15)7-18-11-6-9-4-2-1-3-8(9)5-10(11)13(16)17/h1-6H,7H2,(H,14,15)(H,16,17)
• InChI Key： COODLTPEOVQSDP-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(SCC(O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 262.03

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Melting Point: 230 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 484.1±35.0 °C(Predicted)
• PSA: 74.6
• pka: 2.75±0.30(Predicted)